3-(3,5-Dimethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C25H27N3O2S
• Molecular Weight: 433.6 g/mol
• IUPAC Name: 3-(3,5-dimethylpiperidin-1-yl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C25H27N3O2S/c1-15-4-9-20-22(11-15)31-24(26-20)18-5-7-19(8-6-18)28-23(29)12-21(25(28)30)27-13-16(2)10-17(3)14-27/h4-9,11,16-17,21H,10,12-14H2,1-3H3
• InChI Key: LIRLVWHOPDYVRL-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=C(S4)C=C(C=C5)C)C

Description

3-(3,5-Dimethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as DMPPB and has been synthesized in various ways to study its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of DMPPB involves its binding to the allosteric site of the α7 nicotinic acetylcholine receptor. This binding enhances the activity of the receptor by increasing the affinity of the receptor for acetylcholine, which is the endogenous ligand of the receptor. This results in an increase in the influx of calcium ions into the neuron, which leads to the activation of various signaling pathways and ultimately, the enhancement of various physiological processes.
Biochemical and Physiological Effects:
DMPPB has been shown to enhance various physiological processes, including learning and memory, attention, and sensory processing. This compound has also been shown to enhance the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate, which play important roles in various biological processes.

Advantages and Limitations for Lab Experiments

DMPPB has several advantages for use in lab experiments, including its high potency and selectivity for the α7 nicotinic acetylcholine receptor. This compound has also been shown to have a long half-life, making it suitable for use in in vivo experiments. However, DMPPB has several limitations, including its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for research involving DMPPB. One potential direction is the development of new analogs of DMPPB with improved solubility and pharmacokinetic properties. Another potential direction is the use of DMPPB in the study of various neurological disorders, including Alzheimer's disease and schizophrenia. Additionally, the use of DMPPB in the study of the role of the α7 nicotinic acetylcholine receptor in various physiological processes, including inflammation and immune function, is an area of potential future research.

Synthesis Methods

The synthesis of DMPPB involves several steps, including the reaction of 4-(6-methyl-1,3-benzothiazol-2-yl)aniline with succinic anhydride to form an intermediate compound. The intermediate compound is then reacted with 3,5-dimethylpiperidine to form the final product, DMPPB. The synthesis of DMPPB has been optimized to increase yield and purity, and various methods have been reported in the literature.

Scientific Research Applications

DMPPB has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory. DMPPB has also been shown to enhance the activity of the receptor in a concentration-dependent manner, making it a promising tool for studying the role of the α7 nicotinic acetylcholine receptor in various biological processes.